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Compound of Interest

Compound Name: Androst-5-ene-3beta,17alpha-diol

Cat. No.: B1606741 Get Quote

An In-Depth Technical Guide to Androst-5-ene-3beta,17alpha-diol

Introduction
Androst-5-ene-3beta,17alpha-diol is a steroid metabolite of androst-5-ene-3beta,17beta-diol

(5-androstenediol). As a member of the androstane steroid family, it is of interest to researchers

in endocrinology, drug development, and biochemistry for its potential biological activities and

role in steroid metabolism. This document provides a comprehensive overview of its known

physical and chemical characteristics, methodologies for its study, and its biological context.

Physical and Chemical Characteristics
The fundamental physical and chemical properties of Androst-5-ene-3beta,17alpha-diol are

summarized below. These properties are crucial for its handling, characterization, and use in

experimental settings.

Tabulated Physicochemical Data
The following tables present key quantitative data for Androst-5-ene-3beta,17alpha-diol,
including its structural identifiers and computed properties.

Table 1: Chemical Identifiers and Formula
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Identifier Value Source

IUPAC Name

(3S,8R,9S,10R,13S,14S,17R)-

10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthrene-

3,17-diol

PubChem[1]

Molecular Formula C₁₉H₃₀O₂ PubChem[1]

CAS Number 1963-03-7 ChemicalBook[2][3]

InChIKey
QADHLRWLCPCEKT-

SLMGBJJTSA-N
PubChem[1]

Canonical SMILES

C[C@]12CC[C@H]3--

INVALID-LINK--

CC=C4[C@@]3(CC--INVALID-

LINK--O)C

PubChem[1]

Table 2: Computed Physicochemical Properties

Property Value Source

Molecular Weight 290.4 g/mol PubChem[1]

Exact Mass 290.224580195 Da PubChem[1]

XLogP3 3.5 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Topological Polar Surface Area 40.5 Å² PubChem[1]

Experimental Protocols and Methodologies
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Detailed experimental protocols for the specific synthesis and analysis of Androst-5-ene-
3beta,17alpha-diol are not extensively published. However, standard methodologies for the

synthesis, purification, and characterization of steroids are applicable.

Synthesis
The synthesis of specific androstane diol isomers often involves stereoselective reduction of a

ketone precursor. For example, the synthesis of related compounds has been achieved starting

from 3beta-hydroxy-5-androsten-17-one (DHEA). A general synthetic approach could involve:

Protection of Existing Hydroxyl Groups: If necessary, the 3-beta hydroxyl group of a

precursor like DHEA can be protected.

Reduction of the 17-keto Group: Stereoselective reduction of the 17-ketone is the critical

step. The choice of reducing agent (e.g., sodium borohydride with cerium(III) chloride) is

crucial for achieving the desired 17-alpha stereochemistry.

Deprotection: Removal of any protecting groups to yield the final diol.

Purification: Purification of the final product is typically achieved through recrystallization or

column chromatography.

Analytical Characterization
The structural confirmation and quantification of Androst-5-ene-3beta,17alpha-diol rely on

standard analytical techniques in steroid chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

confirming the structure and stereochemistry of the molecule. The chemical shifts and

coupling constants of the protons and carbons provide a detailed map of the steroid nucleus.

[4]

Mass Spectrometry (MS): MS, often coupled with Gas Chromatography (GC-MS), is used for

molecular weight determination and fragmentation analysis. For GC-MS analysis, the

hydroxyl groups are typically derivatized, for instance by trimethylsilylation (TMS), to

increase volatility.[5][6]
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Gas Chromatography (GC): GC is used to separate the steroid from other compounds and

can be used for quantification. The retention index (RI) on a non-polar column is a

characteristic property.[5]

A generalized workflow for the analysis of this and related steroids is depicted below.
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Generalized Analytical Workflow for Androstane Diols
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Caption: Generalized workflow for the analysis of androstane diols.
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Biological Context and Signaling Pathways
Androst-5-ene-3beta,17alpha-diol is a metabolite of 5-Androstenediol.[2] While its specific

biological activities are not as well-characterized as its 17beta-isomer, related androstane diols,

such as 5alpha-androstane-3alpha,17beta-diol, have been shown to exert biological effects,

some of which are independent of the classical androgen receptor (AR).

Metabolic Relationship

Dehydroepiandrosterone (DHEA)

Androst-5-ene-3beta,17beta-diol

Reduction

Androst-5-ene-3beta,17alpha-diol

Metabolism

Click to download full resolution via product page

Caption: Metabolic formation of Androst-5-ene-3beta,17alpha-diol.

Potential Signaling Pathways
Studies on closely related metabolites like 5alpha-androstane-3alpha,17beta-diol (3alpha-diol)

have demonstrated activation of cytoplasmic signaling pathways that are crucial for cell survival

and proliferation, particularly in the context of prostate cancer.[7][8] One of the key pathways

implicated is the PI3K/AKT signaling cascade.[8] This pathway is a central regulator of cell

growth, survival, and metabolism. While direct evidence for Androst-5-ene-3beta,17alpha-diol
is pending, it is plausible that it could interact with similar non-genomic pathways.

The diagram below illustrates the canonical PI3K/AKT pathway, which may be a relevant area

of investigation for Androst-5-ene-3beta,17alpha-diol.
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Potential PI3K/AKT Signaling Pathway
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Caption: PI3K/AKT pathway, implicated for related androstane diols.
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Conclusion
Androst-5-ene-3beta,17alpha-diol is a defined steroid with known physicochemical

properties. While specific experimental protocols and biological functions are not as extensively

documented as for other androgens, established methodologies in steroid chemistry provide a

clear path for its synthesis and analysis. The biological activities of closely related compounds,

particularly their ability to activate AR-independent signaling pathways like PI3K/AKT, suggest

that Androst-5-ene-3beta,17alpha-diol may possess important biological functions that

warrant further investigation by researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1606741#physical-and-chemical-characteristics-of-
androst-5-ene-3beta-17alpha-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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